![molecular formula C10H11NO3 B084109 2,4,5-Trimethoxybenzonitrile CAS No. 14894-77-0](/img/structure/B84109.png)
2,4,5-Trimethoxybenzonitrile
Overview
Description
2,4,5-Trimethoxybenzonitrile (2,4,5-TMBN) is a versatile organic compound with a variety of uses in the laboratory and in scientific research. It is a colorless crystalline solid, with a molecular formula of C9H9NO2, and a molar mass of 165.17 g/mol. 2,4,5-TMBN is a member of the nitrile family and is a useful intermediate in the synthesis of other compounds. It has been used in the synthesis of pharmaceuticals, dyes, and other specialty chemicals.
Scientific Research Applications
Synthesis of Pharmaceutical Intermediates : 2,3,4-Trimethoxybenzoic acid, an intermediate of trimetazidine, can be synthesized from pyrogallol, involving a process that includes methylation with dimethyl carbonate, bromination with NBS, and cyanidation with CuCN to give 2,3,4-trimethoxybenzonitrile, followed by hydrolysis (Zhao, 2010).
Material Science and Chemistry : The regioselective synthesis of isoxazoline-ring-fused derivatives of Sc3N@Ih-C80 and C60 involves the use of 3,5-dichloro-2,4,6-trimethoxybenzonitrile oxide (Bao et al., 2016).
Organic Reaction Mechanisms : Research into the reaction of 2,4,6-trimethylbenzonitrile N-oxide with various polysubstituted p-benzoquinones has provided insights into the structures of the products and the effects of substituents on reactivity (Shiraishi et al., 1978).
Gold(I) Catalysis : Bis(2,4,6-trimethoxybenzonitrile)gold(I) hexafluoroantimonate is shown to be a versatile pre-catalyst for various gold-catalyzed reactions, such as cyclopropanation, methoxy cyclization, and skeletal rearrangement of enyne derivatives (Raducan et al., 2011).
Biological and Pharmacological Studies : The synthesis, characterization, and biological evaluation of a Cr(III) complex involving 2-aminobenzonitrile as a ligand have been studied, showing potential antibacterial and antifungal activities (Govindharaju et al., 2019).
Serotonin Receptor Research : 4-(2-((2-hydroxybenzyl)amino)ethyl)-2,5-dimethoxybenzonitrile (25CN-NBOH), a potent serotonin 2A receptor agonist, has been used extensively in in vitro, ex vivo, and in vivo studies to explore serotonin receptor signaling (Rørsted et al., 2021).
Genetic Engineering for Herbicide Resistance : Research involving bromoxynil (3,5-dibromo-4-hydroxybenzonitrile) and its specific nitrilase enzyme from Klebsiella ozaenae, demonstrates a successful approach in conferring herbicide resistance in transgenic tobacco plants (Stalker et al., 1988).
properties
IUPAC Name |
2,4,5-trimethoxybenzonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NO3/c1-12-8-5-10(14-3)9(13-2)4-7(8)6-11/h4-5H,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QYLMOMNYCPHSJW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1C#N)OC)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70358681 | |
Record name | 2,4,5-Trimethoxybenzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70358681 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
193.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
14894-77-0 | |
Record name | 2,4,5-Trimethoxybenzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70358681 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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